1,1'-Biphenyl, ethenyl-

• CAS RN: 30143-51-2
• Molecular Formula: C14H12
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 1-ethenyl-2-phenylbenzene
• InChI: InChI=1S/C14H12/c1-2-12-8-6-7-11-14(12)13-9-4-3-5-10-13/h2-11H,1H2
• InChI Key: XIRPMPKSZHNMST-UHFFFAOYSA-N
• SMILES: C=CC1=CC=CC=C1C2=CC=CC=C2

Description

1,1'-Biphenyl, ethenyl- is a useful research compound. Its molecular formula is C14H12 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A vinylbiphenyl polymer was prepared in the same manner as in Example 10 except that poly-p-bromostyrene obtained as in Example 10 by using p-bromostyrene instead of p-chlorostyrene, and o-bromoanisol were used. The polymer gave a peak of OCH3 through 1H-NMR measurement in the same manner as in Example 10.

Synthesis routes and methods II

Procedure details

To a suspension of methyltriphenylphosphonium bromide (5.10 g, 14.27 mmol) in THF (26 mL) was slowly added potassium tert-butoxide (1M solution in THF, 14.27 mL) over ˜20 min at 0° C. The reaction mixture was allowed to warm up to room temperature and stirred for 10 min. The mixture was cooled to 0° C. and a solution of 4-biphenylcarbaldehyde (2.0 g, 10.98 mmol) in THF (9 mL) was added over 20 min. The reaction mixture was allowed to warm up to room temperature and stirred for ˜19 hour. The mixture was filtered and the filtrate was concentrated under reduced pressure. The residue was dissolved/suspended in DCM and filtered through a silica pad and the filtrate was concentrated under reduced pressure. The residue was purified by column chromatography [SiO2, 80 g, EtOAc/heptane] to provide vinylbiphenyl (1.845 g) as a white solid. LCMS Rt 0.79 min.